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Compound of Interest

Ethanone, 2-bromo-1-(2-hydroxy-
Compound Name:
4-methylphenyl)-

CAS No.: 144219-74-9

Cat. No.: B12555307

Get Quote

Executive Summary & Chemical Identity|;2![3][4]

-Bromo-2-hydroxy-4-methylacetophenone (Systematic name: 2-Bromo-1-(2-hydroxy-4-
methylphenyl)ethan-1-one) is a specialized intermediate used in the synthesis of heterocyclic
pharmacophores, including coumarins, benzofurans, and anticoagulant agents.[1][2]

Unlike its para-isomers, this compound exhibits unique solubility behaviors driven by strong
intramolecular hydrogen bonding. This guide provides a technical analysis of its solubility in
organic solvents, practical protocols for determination, and critical handling safety regarding its
lachrymatory nature.
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Property Data

CAS Registry Number 144219-74-9

Molecular Formula

Molecular Weight 229.07 g/mol

Physical State Solid (Crystalline)

Predicted LogP ~2.9 (Lipophilic)

Key Structural Feature Ortho-hydroxy carbonyl chelation

Physicochemical Basis of Solubility[1]

To predict and manipulate the solubility of this compound, one must understand the competition
between its functional groups.

The Ortho-Effect (Chelation)

The defining feature of this molecule is the hydroxyl group at the ortho position relative to the
carbonyl.[1]

e Mechanism: The phenolic hydrogen forms a stable 6-membered intramolecular hydrogen
bond with the carbonyl oxygen.[1][2]

» Solubility Impact: This "locks" the polar groups, effectively masking their polarity from the
solvent. Consequently,

-bromo-2-hydroxy-4-methylacetophenone is more soluble in non-polar solvents (e.g.,
Toluene, DCM) and less soluble in water compared to its para-hydroxy isomer (where the
OH is free to H-bond with water).[1][2]

Visualization: Solubility Logic Pathway[2]
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Figure 1: Mechanistic flow illustrating how intramolecular chelation alters the solubility profile.[1]

[2]

Solubility Profile & Solvent Selection

The following data categorizes solvents based on their utility for reaction, extraction, or
purification. Note that exact solubility values fluctuate with purity and temperature; the "Range
Finding" protocol (Section 4) is recommended for precise formulation.

Qualitative Solubility Table
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. Solubility Rating Application
Solvent Class Specific Solvent
(25°C) Context
) Primary reaction
Dichloromethane ] .
Halogenated High solvent; Extraction.[1]
(DCM)
[2]
NMR analysis;
Halogenated Chloroform High Synthesis medium.[1]
[2]
Extraction;
Esters Ethyl Acetate High Chromatography
eluent.[1][2]
Recrystallization
Aromatics Toluene Moderate (Hot/Cold differential).
[11[2]
Recrystallization;
Ethanol (95% or Abs.) Reaction solvent
Alcohols Moderate o
(2] (nucleophilic risk).[1]
[2]
) Washing; Precipitation
Ethers Diethyl Ether / MTBE Moderate ] N
of impurities.[1][2]
Anti-solvent to force
Alkanes Hexane / Heptane Low/Insoluble o
precipitation.[1][2]
Washing inorganic
Aqueous Water Insoluble

salts (KBr/NaBr).[1][2]

Critical Stability Note

e Avoid Protic Solvents with Bases: In the presence of base, alcohols (Methanol/Ethanol) can

attack the

-bromo ketone moiety, leading to ether formation or Favorskii rearrangement byproducts.[1]

[2]
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o Hydrolysis: Prolonged exposure to water/moisture can hydrolyze the C-Br bond.[1][2] Store
under inert atmosphere (Argon/Nitrogen).

Experimental Protocols

Protocol A: Self-Validating Gravimetric Solubility
Determination

Use this protocol to generate precise solubility data (mg/mL) for your specific batch.[1][2]

Objective: Determine saturation point in a target solvent at ambient temperature.

Preparation: Weigh 100 mg of

-bromo-2-hydroxy-4-methylacetophenone into a 4 mL glass vial (Vial A).

» Addition: Add the target solvent in 100

L increments using a calibrated micropipette.

o Equilibration: After each addition, vortex for 30 seconds and sonicate for 1 minute.
o Check Point: If solid remains, add more solvent. If clear, stop.

 Verification (The "Self-Check"):
o Once fully dissolved, place the vial in a fridge (4°C) for 1 hour.

o Result: If crystals form, the solution was near saturation. If not, the solubility is significantly
higher than the tested concentration.

e Calculation:
[1][2]

Protocol B: Purification via Recrystallization

Based on the solubility differential in Ethanol or Toluene.[1][2]

Workflow Diagram:
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Figure 2: Step-by-step purification workflow maximizing yield and purity.
Detailed Steps:

¢ Dissolution: Place crude solid in a flask. Add Ethanol (or Toluene) and heat to reflux. Add
solvent slowly until the solid just disappears.

« Clarification: If the solution is colored/dirty, add activated carbon (5% w/w), reflux for 5 mins,
and filter hot.
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o Crystallization: Remove from heat. Allow to cool to room temperature undisturbed. Then cool
to 0-4°C in an ice bath.

o Collection: Filter the crystals using a Buchner funnel. Wash the cake with cold Hexane or
minimal cold Ethanol to remove surface mother liquor.[2]

e Drying: Dry in a vacuum desiccator over

Safety & Handling (Lachrymator Warning)

DANGER:

-Bromo ketones are potent lachrymators (tear gas agents).[1][2] They cause severe eye and
respiratory irritation.

e Engineering Controls: ALWAYS handle inside a functioning fume hood.

o PPE: Wear chemical splash goggles (not just safety glasses), nitrile gloves (double gloving
recommended), and a lab coat.[2]

o Decontamination:

o Glassware: Rinse with a dilute solution of ammonia or sodium thiosulfate to quench active
bromide residues before removing from the hood.

o Spills: Cover with sodium thiosulfate powder, then wipe up with acetone-dampened paper
towels.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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